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Compound of Interest

Compound Name: ANBT

Cat. No.: B589093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

alpha-Naphthylisothiocyanate (ANIT), a compound recognized for its toxicity and potential for

causing significant harm if handled improperly. Adherence to these procedures is critical for

ensuring laboratory safety and environmental protection. ANIT is toxic if swallowed, and

harmful if it comes into contact with the skin or is inhaled.[1][2][3] It is also known to cause skin

and eye irritation and may lead to respiratory sensitization.[1][2][3][4]

Hazard Profile and Key Safety Data
alpha-Naphthylisothiocyanate, an odorless white needle-like solid or powder, presents several

health hazards.[4][5] It is classified as an acute toxic substance and an irritant.[4] It is crucial to

handle this chemical with appropriate personal protective equipment and within a controlled

environment such as a chemical fume hood.[2]
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Property Value Source

Molecular Formula C11H7NS [3][4]

Molecular Weight 185.25 g/mol [4][5]

Appearance
Odorless white needles or

powder
[4][5]

Oral Toxicity Category 3 (Toxic if swallowed) [1][2][4]

Dermal Toxicity
Category 4 (Harmful in contact

with skin)
[1][2][3]

Inhalation Toxicity Category 4 (Harmful if inhaled) [1][2][3]

Solubility in water Insoluble [3][5]

Experimental Protocols for Safe Handling and
Disposal
Personal Protective Equipment (PPE):

Before handling ANIT for any purpose, including disposal, the following PPE is mandatory:

Gloves: Wear protective gloves.[1][2][3]

Eye Protection: Use chemical safety goggles or a face shield.[1][2]

Respiratory Protection: In case of inadequate ventilation or when dusts are generated, wear

respiratory protection.[1][2][3]

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[1][2]

[3]

Step-by-Step Disposal Procedure:

Segregation and Waste Collection:
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Do not mix ANIT waste with other chemical waste streams unless compatibility has been

confirmed. Isocyanates and thioisocyanates are incompatible with many classes of

compounds, including amines, alcohols, and strong oxidizers, and can react

exothermically.[5]

Collect solid ANIT waste in a clearly labeled, sealed container.

For solutions containing ANIT, use a compatible, leak-proof container.

Labeling:

Clearly label the waste container with "Hazardous Waste," "Toxic," and the full chemical

name: "alpha-Naphthylisothiocyanate."

Indicate the approximate quantity of the waste.

Storage:

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area.[2][3]

Keep the container tightly closed.[2][3]

ANIT is moisture-sensitive; therefore, store in a dry environment.[2][5]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Follow all institutional and local regulations for the disposal of toxic chemical waste.[3] The

ultimate disposal method will be through an approved waste disposal plant.[2]

Spill Management:

In case of a spill, immediately evacuate the area and alert others.
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For a small spill, and only if you are trained and have the appropriate PPE and spill kit, you

can proceed with cleanup.

Avoid breathing dust.[1]

Isolate the spill area. For solids, this is typically a 25-meter (75-foot) radius.[5]

For larger spills, or if you are not equipped or trained for the cleanup, contact your EHS

department immediately.

Logical Workflow for ANIT Disposal

Preparation Containment Storage & Disposal

Identify ANIT Waste Wear Full PPE Segregate Waste Place in Labeled, Sealed Container Store in Designated Hazardous Waste Area Contact EHS for Pickup Dispose via Approved Waste Plant

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of ANIT waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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